Cas no 88953-26-8 (Phenol, 2-(1-pentylundecyl)-)

Phenol, 2-(1-pentylundecyl)- structure
Phenol, 2-(1-pentylundecyl)- structure
Product Name:Phenol, 2-(1-pentylundecyl)-
CAS No:88953-26-8
MF:C22H38O
MW:318.53652715683
CID:618515
PubChem ID:71320880
Update Time:2025-04-19

Phenol, 2-(1-pentylundecyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1-pentylundecyl)-
    • 2-hexadecan-6-ylphenol
    • 2-(HEXADECAN-6-YL)PHENOL
    • 88953-26-8
    • DTXSID20750752
    • Inchi: 1S/C22H38O/c1-3-5-7-8-9-10-11-13-17-20(16-12-6-4-2)21-18-14-15-19-22(21)23/h14-15,18-20,23H,3-13,16-17H2,1-2H3
    • InChI Key: HYSHQJIVWOZPEK-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(CCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 318.292265831g/mol
  • Monoisotopic Mass: 318.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 20.2Ų
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